Dimethyl 4'-hydroxy-[1,1'-biphenyl]-3,5-dicarboxylate

• IUPAC Name: dimethyl 5-(4-hydroxyphenyl)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C16H14O5/c1-20-15(18)12-7-11(8-13(9-12)16(19)21-2)10-3-5-14(17)6-4-10/h3-9,17H,1-2H3
• InChI Key: DWZJHUDMCVPCIP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC=C(C=C2)O)C(=O)OC
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• CAS No.: 1245828-39-0

Description

Dimethyl 4’-hydroxy-[1,1’-biphenyl]-3,5-dicarboxylate is a phthalate ester. It is used in the preparation of biphenyl-4,4’-dicarboxylic acid, which acts as a monomer utilized in the synthesis of linear long chain polymer through polycondensation reaction.

Scientific Research Applications

Synthesis and Structural Analysis

• Dimethyl 4'-hydroxy-[1,1'-biphenyl]-3,5-dicarboxylate has been utilized in the synthesis of various Hantzsch 1,4-dihydropyridine derivatives. These derivatives have been examined through X-ray crystallography, molecular orbital calculations, and Hirshfeld surface analysis. Such studies contribute to understanding the molecular structures and intermolecular interactions of these compounds (Jasinski et al., 2013).

Chemical Synthesis

• The compound has been synthesized as part of a study exploring the synthesis of dimethyl 4-hydroxy-4'-methoxy-5,6,5',6'-bismethylenedioxy biphenyl-2,2'-dicarboxylate. This process involves bromination, Ullmann condensation, and hydrogenolysis (Zhan & Zhang, 1992).

Cytotoxic Evaluation

• Novel anticancer agents based on dimethyl [1,1′‐biphenyl]‐2,2′‐dicarboxylate derivatives containing both methylenedioxy and 1,3,4‐thiadiazole moieties have been synthesized and evaluated for their cytotoxicity against human tumor cell lines. These studies are significant in the field of cancer research and drug development (Kong et al., 2008).

Optical Activity Studies

• The compound has been used in the synthesis of optically active bihelicenols. Stereoisomers of this compound were synthesized and their structures determined by X-ray analysis. This research aids in understanding the optical properties of such compounds (Nakano et al., 2003).